Cas no 136779-29-8 ((4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide)

(4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide structure
136779-29-8 structure
Product Name:(4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide
CAS No:136779-29-8
MF:C6H12O4S
MW:180.222081184387
CID:2915530
PubChem ID:11105947
Update Time:2025-04-21

(4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • (4R,7R)-4,7-dimethyl-[1,3,2]dioxathiepane 2,2-dioxide
    • (2R,5R)-hexanediol cyclic sulfate;(2R,5R)-2,5-hexanediol cyclic sulphate;(2R,5R)-hexane-2,5-diol sulfate;(2R,5R)-2,5-hexanediol cyclic sulfate;
    • (4R,7R)-4,7-dimethyl-1,3,2
    • SCHEMBL7158553
    • DTXSID001197551
    • 136779-29-8
    • E?-dioxathiepane-2,2-dione
    • (4R,7R)-4,7-dimethyl-1,3,2-dioxathiepane 2,2-dioxide
    • 1,3,2-Dioxathiepane, 4,7-dimethyl-, 2,2-dioxide, (4R,7R)-
    • Inchi: 1S/C6H12O4S/c1-5-3-4-6(2)10-11(7,8)9-5/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1
    • InChI Key: FFNNTDFOYJVHHU-PHDIDXHHSA-N
    • SMILES: S1(=O)(=O)O[C@H](C)CC[C@@H](C)O1

Computed Properties

  • Exact Mass: 180.04600
  • Monoisotopic Mass: 180.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 60.98000
  • LogP: 1.91600
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